Cas no 887581-03-5 (1-Azetidinecarboxylicacid, 3-[[3-(4-morpholinyl)propyl]amino]-, 1,1-dimethylethyl ester)

1-Azetidinecarboxylicacid, 3-[[3-(4-morpholinyl)propyl]amino]-, 1,1-dimethylethyl ester structure
887581-03-5 structure
Product Name:1-Azetidinecarboxylicacid, 3-[[3-(4-morpholinyl)propyl]amino]-, 1,1-dimethylethyl ester
CAS No:887581-03-5
MF:C15H29N3O3
MW:299.409064054489
CID:713286
PubChem ID:57355335
Update Time:2025-04-19

1-Azetidinecarboxylicacid, 3-[[3-(4-morpholinyl)propyl]amino]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Azetidinecarboxylicacid, 3-[[3-(4-morpholinyl)propyl]amino]-, 1,1-dimethylethyl ester
    • 1-BOC-3-(3-MORPHOLIN-4-YL-PROPYLAMINO)-AZETIDINE
    • tert-butyl 3-(3-morpholin-4-ylpropylamino)azetidine-1-carboxylate
    • tert-butyl 3-{[3-(morpholin-4-yl)propyl]amino}azetidine-1-carboxylate
    • tert-Butyl 3-((3-morpholinopropyl)amino)azetidine-1-carboxylate
    • starbld0018739
    • 887581-03-5
    • SB52156
    • DTXSID10723056
    • 1-boc-3-(3-morpholin-4-ylpropylamino)azetidine
    • AKOS012606632
    • MDL: MFCD07785952
    • Inchi: 1S/C15H29N3O3/c1-15(2,3)21-14(19)18-11-13(12-18)16-5-4-6-17-7-9-20-10-8-17/h13,16H,4-12H2,1-3H3
    • InChI Key: JONGWHDDRYNNOT-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(C1)NCCCN1CCOCC1)=O

Computed Properties

  • Exact Mass: 299.22089180g/mol
  • Monoisotopic Mass: 299.22089180g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.5
  • Topological Polar Surface Area: 54Ų

1-Azetidinecarboxylicacid, 3-[[3-(4-morpholinyl)propyl]amino]-, 1,1-dimethylethyl ester Pricemore >>

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